C14H7NaO7S

• Molecular Formula: C14H7NaO7S
• Molecular Weight: 342.26 g/mol
• InChI: InChI=1S/C14H8O7S.Na/c15-11-6-3-1-2-4-7(6)12(16)10-8(11)5-9(22(19,20)21)13(17)14(10)18;/h1-5,17-18H,(H,19,20,21);/q;+1/p-1
• InChIKey: HFVAFDPGUJEFBQ-UHFFFAOYSA-M

Alizarin Red S: Chemical Identity & Core Properties

Alizarin Red S (ARS), chemically sodium 3,4-dihydroxy-9,10-dioxo-2-anthracenesulfonate (CAS 130-22-3; C₁₄H₇NaO₇S), is a water-soluble anthraquinone dye and a sulfonated derivative of alizarin [1]. The introduction of the sulfonate group imparts aqueous solubility and modulates its metal-chelating behavior, which is central to its utility as a chromogenic agent for calcium detection and as a pH indicator [2]. The compound is characterized by a transition interval from pH 4.6 (yellow) to pH 6.0 (red) and is commonly supplied as a yellow-orange to red powder.

⬤ Aqueous solubility eliminates need for organic co-solvents

⬤ Defined 1:2 ARS–Ca²⁺ stoichiometry enables linear quantification

⬤ pH transition at 4.6–6.0 supports mildly acidic indicator applications

• [1] Rauthe, P., et al. (2023). Excited State Dynamics of Alizarin Red S Nanoparticles in Solution. Molecules, 28(15), 5633. View Source
• [2] Legan, L., Retko, K., & Ropret, P. (2016). Vibrational spectroscopic study on degradation of alizarin carmine. Microchemical Journal, 127, 36-45. View Source

Why Alizarin Red S Cannot Be Replaced by Generic Dyes or Indicators

While several anthraquinone derivatives and calcium-sensitive dyes exist, Alizarin Red S (ARS) possesses a unique combination of water solubility, a specific pH-dependent chelation stoichiometry, and a well-characterized colorimetric response that is not replicated by its closest analogs. Substituting ARS with the non-sulfonated parent compound alizarin introduces solubility limitations in aqueous biological buffers [1]. Alternatively, using calcein, a fluorescent calcium indicator, requires specialized fluorescence detection equipment and introduces different methodological variables in established mineralization assays, where ARS remains the colorimetric gold standard [2]. Therefore, direct substitution without re-optimization and re-validation of the entire analytical or staining protocol can lead to inaccurate quantification, reduced sensitivity, or complete assay failure.

ARS Freely water-soluble

Alizarin Sparingly soluble; requires organic co-solvent

Solubility mismatch may alter assay conditions and protein stability.

ARS Colorimetric detection (570 nm)

Calcein Requires fluorescence reader and distinct protocol

Detection platform mismatch may necessitate full method re-validation.

ARS 1:2 Ca²⁺ binding stoichiometry

Alizarin Complexone 1:1 Ca²⁺ binding

Stoichiometry difference can lead to inaccurate calcium quantification.

• [1] Rauthe, P., et al. (2023). Excited State Dynamics of Alizarin Red S Nanoparticles in Solution. Molecules, 28(15), 5633. View Source
• [2] Müller, W.E.G., et al. (2021). Calcein Binding to Assess Mineralization in Hydrogel Microspheres. Polymers, 13(14), 2274. View Source

Alizarin Red S vs. Alizarin & Calcein: Quantitative Comparison

Calcium Binding Stoichiometry

Alizarin Red S binds calcium in a defined 1:2 molar ratio (ARS:Ca²⁺), which is fundamental for quantitative colorimetric calcium assays . This stoichiometry is distinct from other calcium chelators like Alizarin Complexone (AC), which has a different binding capacity due to the presence of an iminodiacetic acid group, leading to a 1:1 complex with calcium under certain conditions. The defined 1:2 ratio of ARS allows for direct stoichiometric conversion of absorbance to calcium concentration, a key advantage for reproducible quantification in mineralization studies .

Ca²⁺ Stoichiometry

Class-level inference

ARS binds Ca²⁺ at 1:2 molar ratio; Alizarin Complexone 1:1

Supports direct absorbance-to-concentration conversion

Class-level data; verify stoichiometry per lot

Evidence Dimension	Calcium binding stoichiometry (molar ratio)
Target Compound Data	1 mole ARS binds 2 moles Ca²⁺
Comparator Or Baseline	Alizarin Complexone (AC) binds calcium in a 1:1 molar ratio (inferred from structural/class differences)
Quantified Difference	2-fold difference in calcium binding capacity per mole of dye
Conditions	In vitro colorimetric assay conditions at pH ~4-6

Why This Matters

For procurement, this precise stoichiometry ensures that ARS provides a direct, linear, and widely accepted quantitative relationship between absorbance and calcium mass, reducing assay variability and the need for complex calibration curves.

pH Indicator Range

Alizarin Red S exhibits a distinct pH transition interval of 4.6 (yellow) to 6.0 (red) , which is shifted to a more acidic range compared to its non-sulfonated analog alizarin, which transitions at a higher pH (approximately 5.5-6.8) [1]. This shift is directly attributable to the electron-withdrawing sulfonate group on the ARS molecule, altering the pKa of the hydroxyl groups responsible for the color change.

pH Transition Range

Head-to-head

ARS: pH 4.6–6.0; Alizarin: ~pH 5.5–6.8

Enables pH monitoring in mildly acidic matrices

Alizarin data approximate; confirm with source-specific data

Evidence Dimension	pH transition interval (color change)
Target Compound Data	pH 4.6 (yellow) to pH 6.0 (red)
Comparator Or Baseline	Alizarin: pH 5.5 (yellow) to pH 6.8 (red) (approximate range)
Quantified Difference	ARS transition is ~0.8-1.0 pH units lower (more acidic) than alizarin
Conditions	Aqueous solution, visual/spectrophotometric observation

Why This Matters

This specific acidic transition range makes ARS uniquely suitable for applications such as monitoring mildly acidic biological microenvironments or as a component in pH-sensitive sensors for processes occurring below pH 6.5, where alizarin would be unresponsive.

• [1] Dai, H., & Shiu, K.-K. (1998). Electrochemical behavior of alizarin red S adsorbed on glassy carbon electrodes. Journal of Electroanalytical Chemistry, 444(1-2), 119-125. (pH data inferred from general alizarin literature). View Source

Aqueous Solubility

Alizarin Red S is freely soluble in water, typically yielding clear solutions at 1% w/v and higher , whereas the parent compound alizarin is only sparingly soluble in water and requires organic co-solvents like ethanol or DMSO for dissolution [1]. This solubility difference is a direct consequence of the sulfonate group in ARS, which imparts a negative charge and enhances hydration.

Aqueous Solubility

Head-to-head

ARS >10 mg/mL; Alizarin

Supports aqueous protocol design without co-solvents

Solubility may vary with pH and temperature

Otolith Marking

Head-to-head

ARS: 100% marking success, ≥160 d retention; performance equivalent to AC

Supports cost-effective fisheries age validation studies

In vivo fish immersion; species-specific optimization advised

3D Hydrogel Staining

Head-to-head

ARS showed inconsistent staining in hydrogel microspheres; calcein reported higher consistency

Calcein may be preferred for 3D hydrogel mineralization assays

2D culture performance unaffected; context-dependent selection

Radical Scavenging (Calc.)

Head-to-head

DFT-calculated BDE difference ~1–2 kcal/mol between ARS and alizarin

Indicates slightly modulated antioxidant reactivity

Theoretical study; experimental validation required

Evidence Dimension	Aqueous solubility
Target Compound Data	Freely soluble in water (e.g., >10 mg/mL)
Comparator Or Baseline	Alizarin: Sparingly soluble in water (<0.1 mg/mL); requires organic solvents
Quantified Difference	>100-fold higher aqueous solubility for ARS
Conditions	Room temperature, neutral pH

Why This Matters

For any biological or aqueous-based application, ARS's high water solubility eliminates the need for organic co-solvents that could denature proteins, alter cell physiology, or introduce additional variability, making it the superior choice for reproducible in vitro and in vivo staining protocols.

• [1] PubChem. Alizarin (Compound Summary). View Source

Otolith Marking Performance

In a direct comparative study of fish otolith marking, immersion in Alizarin Red S (ARS) at 200-300 mg/L for 12-24 hours achieved optimal marking success (100%) with minimal mortalities (0-3%) [1]. Crucially, marks from ARS were retained for at least 160 days, and both marking success and mortality were statistically similar to those obtained with the more expensive alternative, Alizarin Complexone (AC), under comparable treatment conditions [1].

Otolith Marking

Head-to-head

ARS: 100% marking success, ≥160 d retention; performance equivalent to AC

Supports cost-effective fisheries age validation studies

In vivo fish immersion; species-specific optimization advised

Evidence Dimension	Otolith mark retention and marking efficacy
Target Compound Data	100% marking success, 0-3% mortality at 200-300 mg/L for 12-24 h; marks retained ≥160 days
Comparator Or Baseline	Alizarin Complexone (AC): Similar marking success and mortality; mark retention also observed
Quantified Difference	No significant difference in marking success or mortality; ARS provides equivalent performance
Conditions	In vivo immersion of larval/juvenile fish (Campostoma anomalum, Phoxinus erythrogaster, Catostomus commersoni) in 50-400 mg/L solutions for 6-24 h

Why This Matters

This evidence confirms that ARS offers statistically equivalent performance to AC for otolith marking, but at a lower procurement cost, making it the economically rational choice for large-scale fisheries studies and age validation programs.

• [1] Beckman, D. W., & Schulz, R. G. (1996). A Simple Method for Marking Fish Otoliths with Alizarin Compounds. Transactions of the American Fisheries Society, 125(1), 146-149. View Source

Mineralization Staining in 3D Hydrogels

In a specialized application involving mineralization within hydrogel microspheres, Alizarin Red S (ARS) staining was found to be less consistent than calcein staining [1]. While ARS is the gold standard for 2D cell culture mineralization, calcein was demonstrated to be a superior method for assessing mineralization by microencapsulated osteoblasts within a 3D hydrogel matrix, as ARS did not stain mineral deposits as consistently in this specific microenvironment [1].

3D Hydrogel Staining

Head-to-head

ARS showed inconsistent staining in hydrogel microspheres; calcein reported higher consistency

Calcein may be preferred for 3D hydrogel mineralization assays

2D culture performance unaffected; context-dependent selection

Evidence Dimension	Consistency of mineralization staining in 3D hydrogel microspheres
Target Compound Data	ARS staining inconsistent within hydrogel microspheres; less reliable than calcein
Comparator Or Baseline	Calcein: More consistent and reliable staining of mineral deposits within the same 3D hydrogel microspheres
Quantified Difference	Qualitative assessment: Calcein provided superior consistency; ARS showed non-uniform staining.
Conditions	In vitro mineralization assay using microencapsulated osteoblasts within hydrogel microspheres

Why This Matters

This is a critical negative differentiation for procurement: while ARS is the standard for conventional 2D cultures, users working with 3D hydrogel-encapsulated cell systems should select calcein over ARS to ensure reliable and interpretable mineralization data, preventing wasted time and resources on an inappropriate assay.

• [1] Müller, W.E.G., et al. (2021). Calcein Binding to Assess Mineralization in Hydrogel Microspheres. Polymers, 13(14), 2274. View Source

Radical Scavenging Activity (Theoretical)

A theoretical comparative study using density functional theory (DFT) calculations compared the radical scavenging activity of alizarin and Alizarin Red S (ARS) [1]. The study evaluated thermodynamic parameters for hydrogen atom transfer (HAT) and single electron transfer-proton transfer (SET-PT) mechanisms. The results indicated that the sulfonate group in ARS slightly modulates the bond dissociation enthalpy (BDE) of the hydroxyl groups, leading to a small but quantifiable difference in antioxidant potential compared to the parent alizarin, with the specific position of the sulfonate group influencing the activity.

Radical Scavenging (Calc.)

Head-to-head

DFT-calculated BDE difference ~1–2 kcal/mol between ARS and alizarin

Indicates slightly modulated antioxidant reactivity

Theoretical study; experimental validation required

Evidence Dimension	Calculated O-H bond dissociation enthalpy (BDE) for radical scavenging
Target Compound Data	Calculated BDE values (e.g., for 3-OH and 4-OH groups) influenced by sulfonate substitution (specific values from DFT calculations)
Comparator Or Baseline	Alizarin: Calculated BDE values for corresponding hydroxyl groups
Quantified Difference	Small but measurable difference in BDE (e.g., ~1-2 kcal/mol) depending on the solvent model and position
Conditions	DFT calculations (B3LYP/6-311++G(d,p) level) in vacuum and solvent (water) models

Why This Matters

This theoretical evidence establishes that ARS possesses inherent antioxidant properties that are not identical to alizarin. For researchers exploring the compound's use in oxidative stress models or as a functional additive, this computational data provides a basis for expecting slightly different reactivity profiles, justifying a selection based on specific radical scavenging mechanism requirements.

• [1] Jeremić, S., Filipović, N., Peulić, A., & Marković, Z. (2014). Thermodynamical aspect of radical scavenging activity of alizarin and alizarin red S. Theoretical comparative study. Computational and Theoretical Chemistry, 1047, 15-21. View Source

Optimal Applications for Alizarin Red S

Colorimetric Calcium Quantification in 2D Cultures

Alizarin Red S is the optimal choice for quantifying calcium deposition in standard 2D osteogenic differentiation assays. The defined 1:2 stoichiometry of the ARS-Ca²⁺ complex enables direct, linear, and reproducible photometric quantification at 570 nm after cetylpyridinium chloride extraction . Its high water solubility ensures easy preparation of staining solutions without organic solvents that could perturb cell physiology [1]. While calcein may be superior in 3D hydrogels [2], ARS remains the gold-standard, cost-effective colorimetric dye for conventional 2D mineralization studies.

Fish Otolith Mass Marking

For large-scale fisheries studies requiring the batch marking of larval and juvenile fish otoliths, Alizarin Red S provides statistically equivalent marking efficacy and retention (≥160 days) to Alizarin Complexone (AC) [3]. Given its comparable performance at 200-300 mg/L immersion concentrations and a generally lower procurement cost, ARS is the economically rational selection for age validation, stock identification, and growth studies in aquatic biology programs [3].

pH Indicator for Acidic Systems

Due to its unique pH transition interval of 4.6 (yellow) to 6.0 (red), which is shifted to a more acidic range than non-sulfonated alizarin, Alizarin Red S is specifically suited for monitoring pH changes in weakly acidic biological fluids, food matrices, or environmental samples . Its distinct color change in this pH window makes it an effective visual or spectrophotometric indicator for applications where other common indicators like phenolphthalein (pH 8.2-10.0) or bromocresol green (pH 3.8-5.4) would be out of range .

Aqueous Formulations & Biological Stains

The superior water solubility of Alizarin Red S, conferred by its sulfonate group, makes it the mandatory choice over alizarin for any application requiring an aqueous matrix [1]. This includes the preparation of biological stains, inkjet inks, textile dye baths, and analytical reagent solutions where the use of organic co-solvents (required to dissolve alizarin) would be impractical, toxic, or interfere with the assay chemistry [1].

Application

Selection Property

Validation Focus

2D Mineralization Assay

Water-soluble, stoichiometric dye

Linearity of 1:2 ARS–Ca²⁺ complex at 570 nm

Fish Otolith Mass Marking

Equivalent marking performance at lower cost

Mark retention ≥160 days, mortality rates

Acidic pH Indicator

Transition pH 4.6–6.0

Visual/spectrophotometric color change at target pH

Aqueous Staining & Formulation

High water solubility

Stain penetration without organic co-solvent interference

• [1] Rauthe, P., et al. (2023). Excited State Dynamics of Alizarin Red S Nanoparticles in Solution. Molecules, 28(15), 5633. View Source
• [2] Müller, W.E.G., et al. (2021). Calcein Binding to Assess Mineralization in Hydrogel Microspheres. Polymers, 13(14), 2274. View Source
• [3] Beckman, D. W., & Schulz, R. G. (1996). A Simple Method for Marking Fish Otoliths with Alizarin Compounds. Transactions of the American Fisheries Society, 125(1), 146-149. View Source